Cas no 140160-96-9 (1,3-phenylenbis(methoxy-2-benzaldehyde))

1,3-phenylenbis(methoxy-2-benzaldehyde) structure
140160-96-9 structure
Product Name:1,3-phenylenbis(methoxy-2-benzaldehyde)
CAS No:140160-96-9
MF:C22H18O4
MW:346.375926494598
CID:903023
PubChem ID:15126784
Update Time:2025-04-19

1,3-phenylenbis(methoxy-2-benzaldehyde) Chemical and Physical Properties

Names and Identifiers

    • 1,3-phenylenbis(methoxy-2-benzaldehyde)
    • 2-[[3-[(2-Formylphenoxy)methyl]phenyl]methoxy]benzaldehyde
    • 140160-96-9
    • Inchi: 1S/C22H18O4/c23-13-19-8-1-3-10-21(19)25-15-17-6-5-7-18(12-17)16-26-22-11-4-2-9-20(22)14-24/h1-14H,15-16H2
    • InChI Key: AASAKDQVGZXIBY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C=O)CC1C=CC=C(COC2C=CC=CC=2C=O)C=1

Computed Properties

  • Exact Mass: 346.12050905g/mol
  • Monoisotopic Mass: 346.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 52.6Ų
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